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Compound of Interest

Compound Name: Salmeterol

Cat. No.: B1361061 Get Quote

Essential Safety Protocols for Handling
Salmeterol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Salmeterol. The following procedural guidance

outlines the necessary personal protective equipment (PPE), operational controls, and disposal

plans to ensure a safe laboratory environment. Salmeterol is a potent pharmacologically active

material, and occupational exposure to even small amounts may cause physiological effects[1].

Personal Protective Equipment (PPE) for Salmeterol
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. However, the following recommendations provide a baseline for

handling Salmeterol powder.

Eye and Face Protection

Safety Glasses: Wear safety goggles equipped with side-shields.[2]

Face Shield: In situations with a potential for splashing or significant dust generation, a face

shield should be worn in addition to goggles.[3][4]

Hand Protection
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Gloves: Wear suitable, impervious protective gloves.[5] Gloves must be inspected before

use, and proper removal techniques should be employed to avoid skin contact. It is

recommended to use non-powdered gloves to reduce the risk of inhalation exposure to any

powder that may adhere to them. After handling, wash and dry hands thoroughly.

Body Protection

Protective Clothing: Wear suitable protective clothing, such as a lab coat or an impervious

suit, to prevent skin contact.

Apron: For procedures involving potential spills or splashes, a chemical-resistant apron that

extends from the neck to at least the knees is recommended.

Respiratory Protection

Ventilation: Ensure adequate ventilation is available.

Respirator: In case of insufficient ventilation or where risk assessment indicates a potential

for inhalation, wear suitable respiratory equipment. A full-face particle respirator (type N100

US or P3 EN143) is appropriate if engineering controls are not sufficient. If a respirator is the

sole means of protection, a full-face supplied air respirator should be used.

Operational Handling and Engineering Controls
Proper handling procedures and engineering controls are critical to minimize exposure.

Engineering Controls: For laboratory operations, use an approved ventilation or containment

system, such as a biological safety cabinet, a ventilated balance enclosure, or a glovebox.

Provide local exhaust ventilation at points where dust emissions may occur. A designated

area is recommended for handling potent materials.

Safe Handling Practices: Avoid all contact with and inhalation of dust, mists, and vapors

associated with the material. Avoid the formation of dust and aerosols. Do not breathe in the

dust.

Hygiene Measures: Do not eat, drink, or smoke when using this product. Wash hands before

breaks and after work. Remove and wash contaminated clothing and gloves before re-use.
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Spill and Leakage Procedure: In case of a spill, avoid the generation of dusts. Wear

appropriate PPE and prevent further leakage if it is safe to do so. Sweep up or vacuum the

spillage and collect it in a suitable, closed container for disposal. Clean the contaminated

surface thoroughly to remove any residual material. Prevent the product from entering

drains, water courses, or the soil.

Quantitative Exposure and Physical Data
The provided safety data sheets indicate that Salmeterol and its salts do not have established

occupational exposure limits (OELs) from region-specific regulatory bodies.

Parameter Value Source

Occupational Exposure Limits

(OELs)

No data available. The

product, as supplied, does not

contain hazardous materials

with established occupational

exposure limits.

Melting/Freezing Point 75.5 - 76.6 °C

Appearance White to off-white powder/solid

Procedural Workflow for Safe Handling
The following diagram outlines the logical steps for safely managing Salmeterol powder in a

laboratory setting, from initial planning to final disposal.
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Phase 1: Preparation

Phase 2: Operation

Phase 3: Post-Operation

Risk Assessment
(Evaluate Hazards)

Develop Control Plan
(SOPs)

Define Procedures

Engineering Controls
(Fume Hood / Glovebox)

Implement Controls

Select & Don PPE
(Gloves, Goggles, Lab Coat, Respirator)

Primary Barrier

Chemical Handling
(Weighing, Mixing)

Secondary Barrier

Decontamination
(Clean Surfaces & Equipment)

Complete Task

Waste Disposal
(Collect & Label Waste)

Dispose via Approved Plant
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for handling Salmeterol powder safely.
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Storage and Disposal Plan
Storage Conditions

Store Salmeterol in a dry, cool, and well-ventilated place.

Keep containers tightly closed and store them locked up, out of the reach of children.

Refer to the manufacturer's certificate of analysis for specific storage and transport

temperature conditions.

Waste Disposal

Chemical Waste: Dispose of contents and containers to an approved waste disposal plant in

accordance with all local, regional, and national regulations. Do not allow the substance to

enter any sewer, the ground, or any body of water.

Contaminated PPE: Dispose of contaminated gloves and other protective equipment after

use in accordance with applicable laws and good laboratory practices.

General Unused Medicine: For unused non-laboratory medicines, drug take-back programs

are the preferred method of disposal. If a take-back program is not accessible, the

medication can be mixed with an undesirable substance like dirt or cat litter, placed in a

sealed container, and thrown in the household trash. Never flush Salmeterol unless it is

explicitly on the FDA flush list.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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